Cas no 2098007-12-4 (1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole)

• Product Name: 1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• CAS No: 2098007-12-4
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5727294
• PubChem ID: 121214555
• Update Time: 2023-10-27

1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole Chemical and Physical Properties

Names and Identifiers

• F2198-6729
• 1-methyl-3-pyridin-4-yl-5,6-dihydro-4H-cyclopenta[c]pyrazole
• AKOS026725117
• 1-methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole
• 2098007-12-4
• starbld0036658
• Cyclopentapyrazole, 1,4,5,6-tetrahydro-1-methyl-3-(4-pyridinyl)-
• 1-Methyl-3-(pyridin-4-yl)-1,4,5,6-tetrahydrocyclopenta[c]pyrazole

• Inchi： 1S/C12H13N3/c1-15-11-4-2-3-10(11)12(14-15)9-5-7-13-8-6-9/h5-8H,2-4H2,1H3
• InChI Key： XFGCMGMASUPKOR-UHFFFAOYSA-N
• SMILES： N1(C)C2CCCC=2C(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 369.6±42.0 °C(Predicted)
• pka: 3.89±0.10(Predicted)